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Introduction

UNC7145 is a crucial reagent for researchers studying the epigenetic regulator NSD2 (Nuclear

Receptor Binding SET Domain Protein 2). It serves as a negative control for UNC6934, a

potent and selective chemical probe that targets the PWWP1 domain of NSD2.[1][2][3] Since

UNC7145 is structurally similar to UNC6934 but lacks its inhibitory activity, it is an essential tool

for distinguishing the specific effects of NSD2 inhibition from off-target or compound-related

effects in cell-based assays.[1] Proper preparation and handling of UNC7145 are critical for

obtaining reliable and reproducible experimental results.

NSD2 is a histone methyltransferase that primarily catalyzes the di-methylation of histone H3 at

lysine 36 (H3K36me2), a mark associated with active gene transcription.[4][5] Dysregulation

and overexpression of NSD2 are implicated in various cancers, including multiple myeloma,

making it a significant target for therapeutic development.[5][6] UNC6934 works by disrupting

the interaction between the NSD2-PWWP1 domain and H3K36me2-containing nucleosomes.

[2][7] Therefore, experiments utilizing UNC6934 should include UNC7145 as a control to

ensure that observed phenotypes are due to the specific inhibition of this interaction.

These application notes provide detailed protocols for the solubilization and preparation of

UNC7145 for use in cell culture experiments, along with relevant technical data and pathway
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information.

Technical Data and Storage
Quantitative data for UNC7145 is summarized in the table below for quick reference. Proper

storage is critical to maintain the stability and activity of the compound.

Property Value

CAS Number 2561494-78-6

Molecular Weight 445.48 g/mol

Appearance Solid powder

Purity >98%

Solubility Soluble in Dimethyl Sulfoxide (DMSO)

Recommended Storage
Short-term (days to weeks): 0-4°CLong-term

(months to years): -20°C

Stock Solution Storage
Short-term (days to weeks): 0-4°CLong-term

(months): -20°C

Typical Working Range

1-10 µM (as a negative control, used at the

same concentration as the active compound,

UNC6934)

Signaling Pathway of NSD2
The diagram below illustrates the role of NSD2 in chromatin modification and gene regulation.

UNC6934 specifically inhibits the PWWP1 domain of NSD2, preventing it from binding to

H3K36me2 and thereby altering gene expression. UNC7145 is used as a control in

experiments investigating this pathway.
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NSD2 signaling and point of inhibition.

Experimental Protocols
Protocol 1: Preparation of a 10 mM UNC7145 Stock
Solution in DMSO
This protocol describes the preparation of a concentrated stock solution of UNC7145. It is

crucial to use anhydrous, high-purity DMSO to ensure complete dissolution and stability of the

compound.

Materials:

UNC7145 powder

Dimethyl Sulfoxide (DMSO), anhydrous (≥99.9%)

Sterile microcentrifuge tubes or cryogenic vials

Calibrated analytical balance
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Pipettes and sterile, filtered pipette tips

Procedure:

Pre-weighing Preparation: Allow the vial of UNC7145 powder to equilibrate to room

temperature for at least 15-20 minutes before opening to prevent condensation of moisture.

Weighing: Carefully weigh out the desired amount of UNC7145 powder in a sterile

microcentrifuge tube. For example, to prepare 1 mL of a 10 mM stock solution, weigh 4.45

mg of UNC7145 (Molecular Weight = 445.48 g/mol ). Calculation: (10 mmol/L) * (1 L / 1000

mL) * (1 mL) * (445.48 g/mol ) * (1000 mg/g) = 4.45 mg

Dissolution: Add the appropriate volume of anhydrous DMSO to the tube containing the

UNC7145 powder. For the example above, add 1 mL of DMSO.

Mixing: Vortex the solution for 30-60 seconds to ensure the compound is completely

dissolved. If necessary, gentle warming (to 37°C) or brief sonication can be used to aid

dissolution. Visually inspect the solution to ensure there are no visible particulates.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes (e.g., 10-

20 µL) in sterile cryogenic vials. This prevents repeated freeze-thaw cycles which can

degrade the compound. Store the aliquots at -20°C for long-term use.

Protocol 2: Preparation of Working Solutions for Cell
Culture
This protocol details the dilution of the DMSO stock solution into complete cell culture medium

to achieve the desired final concentration for treating cells. It is critical to maintain a low final

DMSO concentration (typically ≤0.5%) to avoid solvent-induced cytotoxicity.[8]

Materials:

10 mM UNC7145 stock solution in DMSO

Complete cell culture medium (pre-warmed to 37°C)

Sterile tubes for dilution (e.g., 1.5 mL or 15 mL conical tubes)
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Pipettes and sterile, filtered pipette tips

Procedure:

Thaw Stock Solution: Remove one aliquot of the 10 mM UNC7145 stock solution from the

-20°C freezer and thaw it at room temperature.

Intermediate Dilution (Optional but Recommended): To avoid precipitation of the compound,

it is good practice to perform an intermediate dilution. For example, to prepare a 10 µM final

concentration in 10 mL of medium: a. Prepare a 1000X stock (10 mM) as described in

Protocol 1. b. Add 10 µL of the 10 mM stock solution to 9.99 mL of pre-warmed complete

culture medium.

Final Dilution: Pipette the diluted UNC7145 solution directly into your cell culture vessel (e.g.,

flask, multi-well plate) containing cells and medium. Mix gently by swirling the plate or flask.

Vehicle Control: It is essential to include a vehicle control in your experiment. This control

should contain the same final concentration of DMSO as the UNC7145-treated samples. To

prepare this, add the same volume of pure DMSO (without the compound) to an equivalent

volume of culture medium. For the example above, add 10 µL of DMSO to 9.99 mL of

medium.

Incubation: Return the cells to the incubator and proceed with your experimental timeline.

Experimental Workflow Diagram
The following diagram outlines the complete workflow from compound preparation to its

application in a cell-based assay.
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Workflow for UNC7145 from powder to cell assay.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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